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Compound of Interest

Compound Name: H-Gly-Leu-Met-Nh2 HCl

CAS No.: 40297-96-9

Cat. No.: B1317328

Get Quote

Application Note: Functional Characterization of NK1 Receptors Using H-Gly-Leu-Met-NH2
HCl (Substance P 9-11) in Calcium Imaging

Executive Summary & Pharmacological Context
H-Gly-Leu-Met-NH2 HCl (also known as Substance P 9-11) is the C-terminal tripeptide

fragment of the neuropeptide Substance P. While full-length Substance P is the endogenous

ligand for the Neurokinin-1 (NK1) receptor, the C-terminal amide functionality is the critical

determinant for receptor activation.

In drug discovery and physiological research, this fragment is utilized to:

Map Receptor Binding Sites: Differentiate between ligand binding domains on the NK1

receptor.

Analyze Desensitization Kinetics: Smaller fragments often exhibit distinct dissociation rates

compared to the native peptide.
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Validate Gq-Signaling: As an agonist, it triggers the Phospholipase C (PLC) pathway,

resulting in a robust intracellular calcium release (

).

This guide details the preparation and application of H-Gly-Leu-Met-NH2 HCl for ratiometric or

single-wavelength calcium imaging.

Mechanistic Basis
The utility of H-Gly-Leu-Met-NH2 HCl in calcium imaging relies on the canonical Gq-GPCR

signaling cascade. Upon binding to the NK1 receptor, the peptide induces a conformational

change that activates the

protein.

Figure 1: NK1 Receptor Signaling Pathway
The following diagram illustrates the cascade from peptide binding to calcium release,

highlighting the specific intervention point of H-Gly-Leu-Met-NH2.
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Caption: Signal transduction pathway for H-Gly-Leu-Met-NH2 HCl mediated NK1 activation

leading to cytosolic calcium flux.

Reagent Preparation & Handling (Critical)
The hydrochloride salt form (HCl) renders the peptide water-soluble but acidic. Proper buffering

is essential to prevent pH-induced artifacts during imaging.

Chemical Properties:

Sequence: Gly-Leu-Met-NH2
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Molecular Weight: ~348.5 g/mol (Free base) / Salt correction required for weighing.

Solubility: Soluble in water (up to 20 mg/mL).

Table 1: Stock Solution Preparation
Parameter Specification Technical Rationale

Solvent
Ultrapure Water or PBS (pH

7.4)

DMSO is unnecessary for this

hydrophilic peptide; water

avoids solvent toxicity.

Stock Concentration 10 mM

High concentration minimizes

volume addition errors during

experiments.

Aliquot Storage -20°C or -80°C

Peptides containing

Methionine (Met) are prone to

oxidation. Do not freeze-thaw.

Vial Type Polypropylene (Low-bind)
Prevents peptide adsorption to

plastic surfaces.

Working Buffer HBSS + 20 mM HEPES

HEPES is required to buffer

the acidity of the HCl salt upon

addition.

Expert Tip: Because this peptide contains Methionine, avoid vigorous vortexing which

introduces oxygen. Mix by gentle inversion.

Experimental Protocol: Calcium Imaging
This protocol utilizes Fluo-4 AM, a high-affinity, single-wavelength calcium indicator ideal for

detecting rapid transient responses typical of NK1 activation.

Phase A: Cell Preparation
Seeding: Plate NK1-expressing cells (e.g., CHO-NK1 or U373 MG) in black-walled, clear-

bottom 96-well plates.
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Confluency: Target 85-90% confluency on the day of the assay.

Starvation (Optional): Serum-starve for 4 hours prior to assay to reduce basal signaling

noise.

Phase B: Dye Loading
Dye Prep: Reconstitute Fluo-4 AM in DMSO to 1 mM.

Loading Solution: Dilute dye to 2-4 µM in Assay Buffer (HBSS, 20 mM HEPES, 2.5 mM

Probenecid).

Note: Probenecid inhibits organic anion transporters, preventing dye leakage.

Incubation: Incubate cells for 30-45 minutes at 37°C, protected from light.

Wash: Gently wash cells 2x with Assay Buffer to remove extracellular dye.

Equilibration: Allow cells to rest at Room Temperature (RT) for 20 minutes. This ensures

complete de-esterification of the AM group.

Phase C: Agonist Addition & Imaging
Experimental Design:

Baseline: 0-10 seconds.

Injection: At 10 seconds (add 5x concentrated agonist).

Duration: Record for 60-90 seconds total.

Dosing Strategy: Substance P fragments generally have lower affinity than the full-length

peptide.

Screening Concentration: 1 µM - 10 µM.

EC50 Determination: Serial dilutions from 1 nM to 100 µM.

Figure 2: Experimental Workflow
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This flowchart outlines the critical timing and logical steps for the imaging run.
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Caption: Step-by-step workflow for calcium flux assays using Fluo-4 AM and peptide agonists.

Data Analysis & Validation
Calculation
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Convert raw fluorescence units (RFU) to the fold change over baseline:

Where

is the average fluorescence of the baseline (0-10s).

Validation Controls
To confirm that the observed calcium flux is specifically due to NK1 receptor activation by H-

Gly-Leu-Met-NH2:

Negative Control: Inject Assay Buffer alone. (Result: Flat line).

Positive Control: Inject Ionomycin (1 µM) or ATP (10 µM) to verify cell viability and dye

loading.

Antagonist Challenge (The "Gold Standard"):

Pre-incubate cells with an NK1-selective antagonist such as Aprepitant or L-703,606 (1

µM) for 15 minutes.

Inject H-Gly-Leu-Met-NH2.

Result: The calcium peak should be significantly attenuated or abolished.
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Observation Probable Cause Corrective Action

High Background

Fluorescence

Incomplete washing or dye

leakage.

Increase wash steps; ensure

Probenecid is fresh (it oxidizes

rapidly).

No Response to Peptide
Peptide oxidation or

degradation.

Use a fresh aliquot. Ensure

stock was not vortexed

vigorously.

Response in Non-Transfected

Cells

Endogenous receptor

expression.

Check cell line literature; use a

null cell line as a control.

Precipitation upon Addition pH shock from HCl salt.
Ensure Assay Buffer contains

at least 20 mM HEPES.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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